3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-chloro-N-phenylbenzamide

• IUPAC Name: 3-[[3,5-bis(trifluoromethyl)benzoyl]amino]-4-chloro-N-phenylbenzamide
• InChI: InChI=1S/C22H13ClF6N2O2/c23-17-7-6-12(19(32)30-16-4-2-1-3-5-16)10-18(17)31-20(33)13-8-14(21(24,25)26)11-15(9-13)22(27,28)29/h1-11H,(H,30,32)(H,31,33)
• InChI Key: CGJDBGWWKWPHJI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)Cl)NC(=O)C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F
• Molecular Formula: C22H13ClF6N2O2
• Molecular Weight: 486.8 g/mol

Description

The compound “3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-chloro-N-phenylbenzamide” is a complex organic molecule. It contains a benzamide group, which is a common motif in pharmaceutical drugs. The presence of the trifluoromethyl groups could potentially increase the compound’s metabolic stability and lipophilicity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (from the phenyl groups), amide functionality (from the benzamide group), and halogens (the chloro group and the fluorines in the trifluoromethyl groups).

Chemical Reactions Analysis

The compound could potentially undergo reactions typical of amides and halogenated compounds. For example, under certain conditions, it could participate in nucleophilic acyl substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the amide group could lead to the formation of intermolecular hydrogen bonds, affecting its solubility and melting point.

Safety and Hazards

As with any chemical compound, handling “3-{[3,5-bis(trifluoromethyl)benzoyl]amino}-4-chloro-N-phenylbenzamide” would require appropriate safety measures. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future research directions for this compound could involve studying its biological activity, optimizing its synthesis, and investigating its potential applications in medicinal chemistry.